Cas no 914351-49-8 (1,5-Dimethyl-1H-indole-2-carbohydrazide)

• Product Name: 1,5-Dimethyl-1H-indole-2-carbohydrazide
• CAS No: 914351-49-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD09268038
• CID: 3154539
• PubChem ID: 16484444
• Update Time: 2025-06-15

1,5-Dimethyl-1H-indole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-indole-2-carbohydrazide
• ALBB-007748
• 1,5-dimethylindole-2-carbohydrazide
• MFCD09268038
• CS-0321863
• 914351-49-8
• LS-02878
• STK273160
• AKOS005171737
• H24705

• MDL： MFCD09268038
• Inchi： 1S/C11H13N3O/c1-7-3-4-9-8(5-7)6-10(14(9)2)11(15)13-12/h3-6H,12H2,1-2H3,(H,13,15)
• InChI Key： RFFZCOWSYPJOJM-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=C(C)C=CC=2N1C)NN

Computed Properties

• Exact Mass: 203.105862047Da
• Monoisotopic Mass: 203.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1,5-Dimethyl-1H-indole-2-carbohydrazide

Research Brief on 1,5-Dimethyl-1H-indole-2-carbohydrazide (CAS: 914351-49-8): Recent Advances and Applications in Chemical Biology and Medicine

1,5-Dimethyl-1H-indole-2-carbohydrazide (CAS: 914351-49-8) is a synthetic indole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the class of indole carbohydrazides, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique structural features of 1,5-Dimethyl-1H-indole-2-carbohydrazide, such as the presence of a hydrazide moiety and methyl substitutions, make it a promising scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1,5-Dimethyl-1H-indole-2-carbohydrazide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings highlight the potential of 1,5-Dimethyl-1H-indole-2-carbohydrazide as a lead compound for developing novel antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 1,5-Dimethyl-1H-indole-2-carbohydrazide has shown promising anticancer activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. The study further revealed that the compound selectively targets cancer cells while exhibiting minimal cytotoxicity toward normal cells, suggesting its potential as a targeted anticancer agent. Mechanistic studies indicated that the compound's hydrazide moiety plays a critical role in its pro-apoptotic effects by interacting with key apoptotic regulators such as Bcl-2 and caspase-3.

The synthetic accessibility and structural versatility of 1,5-Dimethyl-1H-indole-2-carbohydrazide have also made it a valuable building block in medicinal chemistry. Recent work published in European Journal of Medicinal Chemistry (2023) explored the derivatization of this scaffold to enhance its pharmacokinetic properties and therapeutic efficacy. By introducing various substituents at the indole ring and hydrazide group, researchers were able to modulate the compound's solubility, bioavailability, and target selectivity. These efforts have led to the identification of several analogs with improved drug-like properties, paving the way for further preclinical development.

Despite these promising findings, challenges remain in the development of 1,5-Dimethyl-1H-indole-2-carbohydrazide-based therapeutics. Issues such as metabolic stability, in vivo toxicity, and formulation optimization need to be addressed in future studies. Nevertheless, the growing body of research on this compound underscores its potential as a versatile scaffold for drug discovery. Ongoing investigations into its mechanism of action, structure-activity relationships, and therapeutic applications are expected to yield valuable insights that could translate into clinically relevant treatments for various diseases.

In conclusion, 1,5-Dimethyl-1H-indole-2-carbohydrazide (CAS: 914351-49-8) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with its synthetic tractability, make it an attractive scaffold for further exploration. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in relevant disease models to advance its development as a therapeutic agent.